
Benzofuran-3-boronic Acid: A Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Benzofuran-3-boronic Acid

CAS No.: 317830-83-4

Cat. No.: B1290495

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Benzofuran-3-boronic acid, a valuable

building block for researchers, scientists, and drug development professionals. This document

outlines its chemical properties, synthesis, and known biological significance, with a focus on

its potential applications in medicinal chemistry.

Core Chemical and Physical Data
Benzofuran-3-boronic acid is a heterocyclic organic compound featuring a benzofuran core

substituted with a boronic acid group at the 3-position. This structure makes it a versatile

reagent in organic synthesis, particularly in cross-coupling reactions.
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Property Value Citations

CAS Number 317830-83-4 [1]

Molecular Weight 161.95 g/mol [2]

Molecular Formula C₈H₇BO₃ [2]

IUPAC Name
(1-benzofuran-3-yl)boronic

acid
[1]

Physical Form Solid [1]

Storage Conditions
Inert atmosphere, store in

freezer under -20°C
[1]

Synthesis Protocols
The synthesis of benzofuran derivatives often involves multi-step processes, with palladium-

catalyzed cross-coupling reactions being a cornerstone of modern synthetic strategies.[3]

While a specific protocol for the direct synthesis of Benzofuran-3-boronic acid is not

extensively detailed in publicly available literature, a plausible and commonly employed route

involves the formation of the benzofuran core followed by borylation.

General Experimental Protocol: Synthesis of the
Benzofuran Core
A common method for constructing the benzofuran scaffold is through the coupling of an o-

halophenol with a terminal alkyne, followed by cyclization.[4]

Materials:

o-Iodophenol

Terminal alkyne (e.g., trimethylsilylacetylene)

Palladium catalyst (e.g., Pd(PPh₃)₄)

Copper(I) iodide (CuI)
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Base (e.g., Et₃N)

Solvent (e.g., DMF)

Procedure:

To a solution of o-iodophenol and the terminal alkyne in a suitable solvent, add the palladium

catalyst, copper(I) iodide, and a base.

Heat the reaction mixture under an inert atmosphere until the starting materials are

consumed (monitored by TLC or LC-MS).

Upon completion, the reaction is worked up by quenching with an aqueous solution and

extracting the product with an organic solvent.

The crude product is then purified by column chromatography to yield the 2-substituted

benzofuran.

General Experimental Protocol: Borylation
Introduction of the boronic acid moiety at the 3-position can be achieved through a metal-

catalyzed C-H activation/borylation reaction.

Materials:

Substituted benzofuran

Boron reagent (e.g., bis(pinacolato)diboron)

Iridium or rhodium catalyst

Ligand

Solvent

Procedure:

In a glovebox, a reaction vessel is charged with the benzofuran substrate, the boron reagent,

the catalyst, and the ligand.
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The vessel is sealed, removed from the glovebox, and the solvent is added via syringe.

The reaction mixture is heated for a specified time until the reaction is complete.

After cooling, the reaction mixture is concentrated, and the resulting boronate ester is

purified.

The pinacol ester can then be hydrolyzed to the corresponding boronic acid.

Step 1: Benzofuran Core Synthesis

Step 2: Borylation

o-Halophenol

Pd/Cu catalyst

Terminal Alkyne
Base

Substituted Benzofuran Ir or Rh catalyst

Boron Reagent Benzofuran-3-boronic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of Benzofuran-3-boronic acid.

Biological Activity and Signaling Pathways
Benzofuran derivatives are recognized for their wide spectrum of biological activities, making

them privileged scaffolds in drug discovery.[5] These activities include anticancer, anti-

inflammatory, antimicrobial, and antiviral properties.[6][7]

Anticancer Activity and mTOR Signaling
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Several studies have highlighted the potential of benzofuran derivatives as anticancer agents.

[8] One of the key signaling pathways implicated is the mTOR (mammalian target of

rapamycin) pathway, which is a central regulator of cell growth, proliferation, and survival.[9]

[10] Certain benzofuran derivatives have been identified as inhibitors of mTOR signaling,

suggesting a mechanism for their cytotoxic effects on cancer cells.[9][11] Inhibition of the

mTORC1 complex, in particular, has been demonstrated.[9]
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Caption: Inhibition of the mTOR signaling pathway by benzofuran derivatives.

Anti-Inflammatory Activity and NF-κB/MAPK Signaling
Benzofuran derivatives have also demonstrated significant anti-inflammatory properties.[6] The

anti-inflammatory mechanism of some hybrids has been linked to the modulation of the NF-κB

(nuclear factor kappa-light-chain-enhancer of activated B cells) and MAPK (mitogen-activated

protein kinase) signaling pathways.[12] These pathways are crucial in regulating the expression

of pro-inflammatory cytokines.[12] Compounds have been shown to inhibit the phosphorylation

of key proteins in these pathways, leading to a reduction in the inflammatory response.[12]

Other Biological Activities
Cholinesterase Inhibition: Certain benzofuran derivatives have shown inhibitory activity

against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), suggesting potential

applications in the treatment of Alzheimer's disease.[13][14]

Antiviral Activity: The benzofuran scaffold is present in compounds that exhibit anti-HIV

activity.[15] More recently, benzofuran derivatives have been identified as STING agonists,

inducing a broad-spectrum antiviral response.[16]

Antifungal Activity: Halogenated derivatives of benzofurancarboxylic acids have shown

notable antifungal activity.[7]

Conclusion
Benzofuran-3-boronic acid is a key synthetic intermediate with significant potential in the

development of novel therapeutic agents. The benzofuran core is a versatile pharmacophore,

and the boronic acid functional group provides a handle for diverse chemical modifications,

primarily through Suzuki-Miyaura cross-coupling reactions. The broad range of biological

activities associated with benzofuran derivatives, including the modulation of critical signaling

pathways such as mTOR and NF-κB, underscores the importance of this compound class in

modern medicinal chemistry and drug discovery. Further investigation into the specific

biological targets of Benzofuran-3-boronic acid and its derivatives is warranted to fully

elucidate their therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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